![molecular formula C15H22N4O4S B6260688 2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate CAS No. 2187431-25-8](/img/no-structure.png)
2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate
Description
This compound is a complex organic molecule with a molecular formula of C15H22N4O4S . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, featuring a thieno[3,4-d]imidazolidin-4-yl ring system attached to a pentanamido group, which is further linked to an ethyl 2-cyanoacetate moiety . The molecule has several stereocenters, indicating that it can exist as multiple stereoisomers .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-cyanoacetic acid with ethyl bromoacetate to form ethyl 2-cyanoacetate. This intermediate is then reacted with 2-amino-5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanoic acid to form the final product.", "Starting Materials": [ "2-cyanoacetic acid", "ethyl bromoacetate", "2-amino-5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanoic acid" ], "Reaction": [ "Step 1: Ethyl bromoacetate is reacted with 2-cyanoacetic acid in the presence of a base such as potassium carbonate to form ethyl 2-cyanoacetate.", "Step 2: Ethyl 2-cyanoacetate is then reacted with 2-amino-5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the final product, 2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate." ] } | |
CAS RN |
2187431-25-8 |
Product Name |
2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate |
Molecular Formula |
C15H22N4O4S |
Molecular Weight |
354.4 |
Purity |
95 |
Origin of Product |
United States |
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